2-Propionyl-6-methyl-3,4-dihydropyran

• CAS No.: 62255-24-7
• Molecular Formula: C9H14O2
• Molecular Weight: 154.21 g/mol
• IUPAC Name: 1-(6-methyl-3,4-dihydro-2H-pyran-2-yl)propan-1-one
• InChI: InChI=1S/C9H14O2/c1-3-8(10)9-6-4-5-7(2)11-9/h5,9H,3-4,6H2,1-2H3
• InChI Key: MMTPMIJZPZFPDB-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1CCC=C(O1)C

Description

2-Propionyl-6-methyl-3,4-dihydropyran is a chemical compound offered for research and development purposes. Dihydropyran derivatives are recognized in organic synthesis as versatile intermediates and building blocks for constructing more complex molecular architectures . The propionyl side chain in this particular derivative may make it a suitable substrate for various condensation and cyclization reactions, potentially useful in exploring novel heterocyclic compounds or material science applications. Researchers value such scaffolds for their potential in medicinal chemistry, given that privileged structures like dihydropyrimidinones and related heterocycles are known for diverse biological activities . This product is strictly labeled "For Research Use Only" and is not intended for diagnostic, therapeutic, or any personal use. Researchers are responsible for conducting all necessary safety assessments and handling the material in accordance with their institution's guidelines.

Comparison with Similar Compounds

Table 1: Key Structural Features of Selected Dihydropyran Derivatives

Compound Name	Substituents (Positions)	Key Functional Groups	Molecular Features
2-Propionyl-6-methyl-3,4-dihydropyran	Propionyl (C2), Methyl (C6)	Ketone, Ether	Electron-withdrawing and donating groups
N-Methyl-1,4-dihydropyran	N-Methyl (N1)	Amine, Ether	Nitrogen substitution alters ring electronics
2-Ethoxy-3,4-dihydropyran	Ethoxy (C2)	Ether	Conformational preference (anomeric effect)

Key Observations :

• Substituent Effects : The propionyl group in 2-propionyl-6-methyl-3,4-dihydropyran introduces a strong electron-withdrawing effect compared to the ethoxy group in 2-ethoxy-3,4-dihydropyran. This difference may lead to distinct reactivities in nucleophilic or electrophilic reactions.
• Conformational Preferences: The ethoxy group in 2-ethoxy-3,4-dihydropyran preferentially adopts an axial conformation due to the anomeric effect, stabilizing the molecule.

Q & A

Advanced Question

• Target Identification : Compare with structurally related compounds (e.g., 3,4-dihydro-2H-pyran-2-methanol, used in biochemical assays) .
• In Vitro Assays : Screen for enzyme inhibition (e.g., cyclooxygenase or kinase assays) using IC50 determinations.
• SAR Studies : Modify the propionyl/methyl groups to assess pharmacophore contributions, guided by computational docking.

What safety protocols are critical for handling 2-propionyl-6-methyl-3,4-dihydropyran?

Basic Question

• Storage : Keep in a cool, well-ventilated area (flash point: -15°C for analogous dihydropyrans) .
• PPE : Wear nitrile gloves, goggles, and lab coats to avoid skin/eye contact (irritation risk) .
• Spill Management : Neutralize with inert absorbents (e.g., vermiculite) and dispose via approved waste facilities .

How can computational methods (e.g., DFT) enhance understanding of this compound's reactivity?

Advanced Question

• Transition State Analysis : Calculate activation energies for ring-opening vs. cyclization pathways.
• Solvent Modeling : Use COSMO-RS to simulate solvent effects on reaction outcomes, aligning with experimental data in TFA vs. acetonitrile .
• Electronic Structure : Map frontier molecular orbitals to predict sites for electrophilic/nucleophilic attack.

What analytical challenges arise in distinguishing 2-propionyl-6-methyl-3,4-dihydropyran from its regioisomers?

Advanced Question

• Chromatographic Separation : Optimize HPLC conditions (C18 column, acetonitrile/water gradient) to resolve isomers.
• Tandem MS : Use collision-induced dissociation (CID) to compare fragmentation patterns.
• Vibrational Spectroscopy : IR peaks for carbonyl (1700–1750 cm⁻¹) and pyran ring (1200–1300 cm⁻¹) provide diagnostic differences.